Cas no 926602-47-3 ([(1-Cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate)

• Product Name: [(1-Cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate
• CAS No: 926602-47-3
• MF: C₂₁H₂₄N₄O₃
• MW: 380.440264701843
• CID: 6317048
• PubChem ID: 7434527
• Update Time: 2025-10-30

[(1-Cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• [(1-cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate
• AKOS002527642
• Z51276513
• EN300-26686329
• 926602-47-3
• [(1-Cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate

• Inchi： 1S/C21H24N4O3/c1-25(2)18-8-6-16(7-9-18)12-17(13-22)20(27)28-14-19(26)24-21(15-23)10-4-3-5-11-21/h6-9,12H,3-5,10-11,14H2,1-2H3,(H,24,26)/b17-12+
• InChI Key： STJFLYPDDODQQP-SFQUDFHCSA-N
• SMILES： O=C(COC(/C(/C#N)=C/C1C=CC(=CC=1)N(C)C)=O)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 380.18484064g/mol
• Monoisotopic Mass: 380.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 106Ų

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate

Professional Introduction to [(1-Cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate (CAS No. 926602-47-3)

This compound, identified by the chemical name [(1-Cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. Its unique structural features make it a subject of considerable interest among chemists and biologists who are exploring novel therapeutic agents. The molecular structure incorporates several key functional groups, including a cyanocyclohexyl moiety, a carbamoyl group, and an α,β-unsaturated cyanoester, which contribute to its diverse chemical reactivity and biological activity.

The compound's molecular formula is C₁₆H₁₇N₃O₃, and its CAS number, 926602-47-3, provides a unique identifier for this substance in scientific literature and databases. The presence of multiple nitrogen atoms and heterocyclic rings suggests that it may exhibit complex interactions with biological targets. Such interactions are often the cornerstone of drug design, where the precise binding to specific enzymes or receptors can modulate physiological processes.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems. The amine group in the [4-(dimethylamino)phenyl] moiety of this compound is particularly noteworthy, as it resembles structures found in several pharmacologically active compounds. Dimethylamine-substituted aromatic rings are commonly associated with enhanced solubility and bioavailability, which are critical factors in drug formulation. This feature makes [(1-Cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate a promising candidate for further investigation in the context of central nervous system (CNS) drugs.

The cyanoester functionality at the 2-position of the propenoate backbone is another intriguing aspect of this molecule. Cyanoesters are known for their versatility in organic synthesis, often serving as intermediates in the preparation of more complex molecules. They can also undergo various reactions, such as hydrolysis or transesterification, which could be exploited to derivatize this compound into other pharmacologically relevant structures. The potential for structural diversity makes [(1-Cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate a valuable scaffold for medicinal chemists.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The cyclohexyl ring in this compound introduces steric bulk and can adopt multiple chair conformations, which may influence its binding affinity and selectivity. Computational modeling studies have shown that such flexibility can be advantageous in navigating the binding pockets of biological targets. By exploring different conformations, this compound may be able to interact more effectively with its intended receptors or enzymes.

The pharmacological potential of [(1-Cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate has not yet been fully explored, but preliminary data suggest that it may have applications in treating neurological disorders. The combination of its structural features—such as the amine-substituted phenyl ring and the cyanoester moiety—makes it a candidate for further investigation in vitro and in vivo. Researchers are particularly interested in its potential to interact with ion channels or G-protein coupled receptors (GPCRs), which are key targets for many CNS drugs.

In addition to its pharmacological relevance, this compound also exhibits interesting chemical properties that make it useful as a research tool. Its reactivity towards nucleophiles and electrophiles allows for the synthesis of derivatives with tailored biological activities. For instance, modifications at the carbamoyl group could lead to new analogs with enhanced potency or selectivity. Such modifications are often guided by structure-activity relationship (SAR) studies, which aim to correlate chemical structure with biological response.

The synthesis of [(1-Cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between cyanocyclohexanone derivatives and appropriate carbamoylating agents, followed by esterification at the terminal aldehyde group. Advances in synthetic methodologies have enabled more efficient production of complex molecules like this one, making it feasible to conduct large-scale screenings for biological activity.

The compound's solubility profile is another important consideration for its potential applications. While polar functional groups generally enhance water solubility, the presence of hydrophobic moieties such as the cyclohexyl ring can counteract this effect. Understanding and optimizing solubility is crucial for drug development, as it affects bioavailability and formulation. Techniques such as crystal engineering or solubility-enhancing additives may be employed to improve the aqueous solubility of this compound if needed.

In conclusion, [(1-Cyanocyclohexyl)carbamoyl]methyl 2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate (CAS No. 926602-47-3) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, particularly in the treatment of neurological disorders. Further exploration of its biological activity and synthetic modifications will likely yield valuable insights into developing novel therapeutic agents.